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An In-depth Technical Guide to the Physical and Chemical Properties of Xenon Gas
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of xenon (Xe), a noble gas with increasing applications in various scientific and
medical fields. This document summarizes key quantitative data, outlines experimental
methodologies for determining these properties, and illustrates important concepts through
detailed diagrams.

Physical Properties of Xenon

Xenon is a colorless, odorless, and heavy noble gas.[1][2] Its physical characteristics are
primarily governed by weak van der Waals forces, owing to its closed-shell electron
configuration.[3]

Atomic and Nuclear Properties

Xenon, with the atomic number 54, possesses a nucleus containing 54 protons.[1] Naturally
occurring xenon is a mixture of several stable isotopes, with 132Xe being the most abundant.
Over 40 unstable isotopes of xenon are also known.[4] The electronic configuration of xenon
is [Kr] 4d1° 5s2 5p®, which results in a stable, filled valence electron shell.[3][5]

Table 1: Atomic and Nuclear Properties of Xenon
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Property Value

Atomic Number 54[1]

Standard Atomic Weight 131.293 u[1]
Electron Configuration [Kr] 4d1° 5s2 5p°[3][5]
Atomic Radius (empirical) 108 pm

Covalent Radius 130 pm

Van der Waals Radius 216 pm

lonization Energy (1st) 1170.4 kJ/mol[5]
Magnetic Ordering Diamagnetic[5]

Thermodynamic and Bulk Properties

The thermodynamic properties of xenon are critical for its applications in cryogenics, lighting,
and as a propellant.[4][6] Its density is significantly higher than that of air.[1]

Table 2: Thermodynamic and Bulk Properties of Xenon
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Property Value
Phase at STP Gas[5]
Melting Point -111.8 °C (161.3 K)[5][7]
Boiling Point -108.0 °C (165.1 K)[5][7]

Density (gas, at STP)

5.894 kg/m 3[1]

Density (liquid, at b.p.)

3.100 g/mL[1]

Triple Point

161.4 K, 81.6 kPa

Critical Temperature

16.6 °C (289.7 K)[7][8]

Critical Pressure

5.84 MPa[5]

Heat of Fusion

2.30 kJ/mol[5][8]

Heat of Vaporization

12.64 kJ/mol[5][8]

Molar Heat Capacity (Cp, gas)

20.786 J/(mol-K)[8]

Thermal Conductivity (gas)

5.65 x 102 W/(m-K)[5]

Solubility in Water

644 mg/L[7][9]

Chemical Properties of Xenon

For a long time, xenon was considered to be chemically inert due to its completely filled

valence electron shell.[2][10] However, in 1962, Neil Bartlett synthesized the first noble gas

compound, xenon hexafluoroplatinate, demonstrating that xenon can indeed form chemical

bonds.[1][11]

Reactivity and Compound Formation

Xenon's reactivity stems from its relatively low first ionization energy among the noble gases,

allowing it to react with highly electronegative elements, primarily fluorine and oxygen.[1][12]

Xenon can exhibit several oxidation states, including +2, +4, +6, and +8.[6]

Known classes of xenon compounds include:
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e Xenon Fluorides: XeF2, XeFa, and XeFe are well-characterized compounds formed by the
direct reaction of xenon and fluorine under specific conditions of temperature and pressure.

[11[6]
o Xenon Oxides: XeOs and XeOa are highly explosive and powerful oxidizing agents.[6][13]

o Xenon Oxyfluorides: Compounds like XeOF2, XeOF4, and XeO:zF: are formed through the
hydrolysis of xenon fluorides.[6]

Xenon compounds are potent fluorinating and oxidizing agents and have applications in
organic synthesis.[6]

Experimental Protocols
Determination of Boiling Point

The boiling point of a substance is the temperature at which its vapor pressure equals the
external pressure. For a liquefied gas like xenon, this measurement requires cryogenic
conditions.

Methodology: Siwoloboff Method (Micro-scale)

A common laboratory method for determining the boiling point of a small liquid sample is the
Siwoloboff method, adapted for cryogenic temperatures.

Sample Preparation: A small amount of liquid xenon is condensed into a sample tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed inside the
sample tube containing the liquid xenon.

» Controlled Heating: The sample tube is placed in a controlled temperature bath (e.g., a cold
finger apparatus with a heater) and slowly warmed.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.

¢ Boiling Point Determination: The heat source is then removed. The boiling point is the
temperature at which the stream of bubbles ceases and liquid xenon just begins to be drawn
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back into the capillary tube.
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Caption: Experimental workflow for determining the boiling point of xenon.

Determination of First lonization Energy

The first ionization energy is the minimum energy required to remove one electron from a
neutral atom in the gaseous state. Two common methods for its determination are
photoionization and electron bombardment.[6]

Methodology: Electron Bombardment

o Gaseous Sample Introduction: A low-pressure sample of xenon gas is introduced into an
ionization chamber.

o Electron Emission: A heated filament emits electrons.

o Electron Acceleration: These electrons are accelerated by a variable electric potential
towards a grid.

e Collision and lonization: The accelerated electrons collide with xenon atoms. If the kinetic
energy of the electrons is sufficient, they will ionize the xenon atoms, creating Xe™* ions.

 lon Detection: The newly formed Xe* ions are collected on a detector plate, and the resulting
current is measured.

« lonization Energy Determination: The minimum accelerating voltage that produces a
detectable ion current corresponds to the first ionization energy of xenon.
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Caption: Workflow for determining the first ionization energy of xenon.
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Logical Relationships: Inertness and Applications

While xenon's chemical inertness is a defining characteristic, it is precisely this property,
combined with its unique physical attributes, that leads to its diverse applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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